Cas no 1805600-62-7 (3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-methanol
• CAS No: 1805600-62-7
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4892800
• Update Time: 2025-06-15

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-methanol

• Inchi： 1S/C8H8F2INO2/c1-14-5-2-4(3-13)6(7(9)10)8(11)12-5/h2,7,13H,3H2,1H3
• InChI Key： NAYMIZPBSUNQFK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(CO)C=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-methanol

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-methanol (CAS No. 1805600-62-7)

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-methanol (CAS No. 1805600-62-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of difluoromethyl and iodo substituents, combined with a methoxy group and a methanol side chain, makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

The compound's CAS number 1805600-62-7 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their utility in developing novel therapeutics and crop protection agents. This trend aligns with broader industry shifts toward sustainable and efficient chemical solutions, as highlighted by the growing interest in green chemistry and precision agriculture. Users searching for terms like "fluorinated pyridine synthesis" or "iodo-substituted heterocycles" will find this compound highly relevant to their inquiries.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-methanol offers intriguing reactivity patterns. The iodo group facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex molecular architectures. Meanwhile, the difluoromethyl moiety is prized for its ability to modulate electronic and steric properties, a feature often exploited in medicinal chemistry to optimize drug candidates. These attributes make the compound a valuable tool for researchers exploring structure-activity relationships (SAR) or designing next-generation agrochemicals.

In the context of current scientific trends, this compound intersects with several high-interest topics. For instance, the rise of AI-driven drug discovery has amplified the need for diverse chemical building blocks, including halogenated pyridines. Additionally, the agrochemical industry's focus on resistance management and environmental safety has spurred innovation in fluorinated active ingredients. By incorporating keywords such as "fluorine in drug design" and "pyridine-based agrochemicals," this discussion aligns with frequently searched queries in academic and industrial circles.

Quality control and analytical characterization are paramount when working with CAS No. 1805600-62-7. Advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis are essential to confirm its identity and purity. These protocols resonate with laboratories prioritizing Good Manufacturing Practices (GMP) and reproducible synthetic routes. Furthermore, the compound's stability under various storage conditions is a common concern among purchasers, underscoring the importance of detailed technical documentation.

Looking ahead, 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-methanol is poised to play a pivotal role in emerging research areas. Its compatibility with late-stage functionalization strategies and catalyzed transformations positions it as a key enabler for rapid molecular diversification. As the scientific community continues to explore fluorine's role in bioactive molecules, this compound will remain a subject of keen interest, bridging gaps between synthetic feasibility and practical application.